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Compound of Interest

Compound Name: 4-Bromophenol

Cat. No. B116583

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of 4-Bromophenol (p-Bromophenol),
a key halogenated phenol intermediate. It details the compound's core physicochemical
properties, experimental protocols for its synthesis and analysis, and its primary applications in
various scientific fields.

Core Properties of 4-Bromophenol

4-Bromophenol, also known as p-Bromophenol, is a crystalline solid at room temperature.[1]
[2] Its chemical structure consists of a phenol ring substituted with a bromine atom at the para
(4) position.[1][3] This substitution pattern imparts specific reactivity, making it a valuable
precursor in the synthesis of pharmaceuticals, agrochemicals, flame retardants, and dyes.[1][2]

[4]
Data Presentation: Physicochemical Properties

The quantitative properties of 4-Bromophenol are summarized in the table below for easy
reference and comparison.
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Property Value Source(s)

Molecular Formula CeHsBrO [11[31[5][6]

Molecular Weight 173.01 g/mol [11[31[5]

173.007 g/mol [6][7]

CAS Number 106-41-2 [1][5]
White to off-white or pinkish-

Appearance ) ) [1112]
brown crystalline solid

Melting Point 61-67 °C [1112][8]

Boiling Point 235-238 °C [11[2][8]

Density 1.840 g/cm3 at 15 °C [31[7]
Slightly soluble in water;

N soluble in ethanol, ether,

Solubility ) ) [1][2]13]
chloroform, and glacial acetic
acid.

pKa 9.17 [7]

Experimental Protocols

Detailed methodologies for the synthesis and analysis of 4-Bromophenol are critical for its

application in research and development.

2.1. Synthesis of 4-Bromophenol via Electrophilic Bromination

A common and effective method for synthesizing 4-Bromophenol is the direct bromination of

phenol. The hydroxyl group is a strong activating group, directing the electrophilic substitution

to the ortho and para positions. By controlling reaction conditions, the para-substituted product

can be favored.

Workflow for Synthesis and Purification of 4-Bromophenol
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Caption: Synthesis and purification workflow for 4-Bromophenol.
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Methodology:

o Materials: Phenol, Bromine, Chloroform (or another suitable solvent like carbon disulfide),
Nitrogen gas, seed crystals of 4-Bromophenol.

e Procedure:

o In a four-necked flask equipped with a stirrer, thermometer, dropping funnel, and a gas
absorption device, dissolve phenol (1 equivalent) in chloroform.[9]

o Cool the reaction vessel to below 5 °C using an ice-salt bath.[9][10]

o Slowly add bromine (1 equivalent) dissolved in chloroform through the dropping funnel.
The rate of addition should be controlled to maintain the internal reaction temperature
below 5 °C.[9] This slow addition and low temperature help to minimize the formation of
the ortho-bromophenol isomer and di-substituted products.

o After the bromine addition is complete, continue stirring the mixture at low temperature for
approximately 90-120 minutes until the reaction is complete, which can be monitored by
the cessation of hydrogen bromide gas evolution.[9]

o Allow the reaction mixture to warm to room temperature (15-25 °C) and pass a stream of
nitrogen gas through the flask to remove most of the dissolved hydrogen bromide.[9]

o Cool the solution again to around 5 °C and add a few seed crystals of pure 4-
Bromophenol to induce crystallization.[9]

o Stir for 15-20 minutes as the crude product precipitates.

o Collect the crude product by vacuum filtration and wash the filter cake with a small amount
of cold chloroform to remove impurities.[9]

o For higher purity, the product can be further purified by recrystallization.

o Dry the final product under vacuum to yield pure 4-Bromophenol.

2.2. Quantitative Analysis by Gas Chromatography (GC)

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b116583?utm_src=pdf-body
https://patents.google.com/patent/CN103408404A/en
https://patents.google.com/patent/CN103408404A/en
http://www.orgsyn.org/demo.aspx?prep=CV1P0128
https://patents.google.com/patent/CN103408404A/en
https://patents.google.com/patent/CN103408404A/en
https://patents.google.com/patent/CN103408404A/en
https://www.benchchem.com/product/b116583?utm_src=pdf-body
https://www.benchchem.com/product/b116583?utm_src=pdf-body
https://patents.google.com/patent/CN103408404A/en
https://patents.google.com/patent/CN103408404A/en
https://www.benchchem.com/product/b116583?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Gas chromatography is a standard method for determining the purity of 4-Bromophenol and
quantifying its presence in various matrices.

Logical Flow for GC Analysis of 4-Bromophenol
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Caption: Logical workflow for the quantitative analysis of 4-Bromophenol via GC.
Methodology:

e Instrumentation: A Gas Chromatograph equipped with a Flame lonization Detector (FID) or a
Mass Spectrometer (MS). A suitable capillary column, such as a 5% phenyl-
methylpolysiloxane column (e.g., Equity-5), is recommended.[11]

e Sample Preparation:
o Accurately weigh a known amount of the 4-Bromophenol sample.

o Dissolve the sample in a high-purity solvent (e.g., methanol or acetonitrile) to a known
concentration.

o If necessary, filter the solution through a 0.45 um syringe filter.
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e Calibration:

o Prepare a series of standard solutions of high-purity 4-Bromophenol at known
concentrations.

o Inject the standard solutions into the GC to construct a calibration curve by plotting peak
area against concentration.

e GC Conditions (Example):

[¢]

Column: 30 m x 0.25 mm ID, 0.25 um film thickness Equity-5 column.

[¢]

Oven Program: Initial temperature of 80°C, hold for 2 minutes, then ramp at 10°C/min to
250°C, and hold for 5 minutes.

o

Injector Temperature: 250°C.

[e]

Detector Temperature (FID): 280°C.

Carrier Gas: Helium at a constant flow rate.

(¢]

e Analysis:

[¢]

Inject a known volume (e.g., 1 pL) of the prepared sample solution into the GC.

[e]

Record the resulting chromatogram. The retention time for 4-Bromophenol will be
characteristic under the specified conditions.

[e]

Integrate the area of the 4-Bromophenol peak.

o

Calculate the concentration of 4-Bromophenol in the original sample by comparing its
peak area to the calibration curve.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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